4-[(1-methyl-4-piperidinyl)amino]cyclohexanol

• IUPAC Name: 4-[(1-methylpiperidin-4-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C12H24N2O/c1-14-8-6-11(7-9-14)13-10-2-4-12(15)5-3-10/h10-13,15H,2-9H2,1H3
• InChI Key: LOENIVJQIRRUHO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2CCC(CC2)O
• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol

Description

4-[(1-methyl-4-piperidinyl)amino]cyclohexanol is a chemical compound that is commonly referred to as MPAC. It is a synthetic compound that has been developed for use in scientific research. MPAC has a unique chemical structure that makes it useful for studying a variety of biological processes. In

Mechanism of Action

MPAC acts as a potent inhibitor of protein kinase C (PKC). PKC is an enzyme that plays a critical role in cellular signaling pathways. By inhibiting PKC, MPAC can disrupt these signaling pathways and alter cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPAC are complex and varied. MPAC has been shown to affect calcium signaling, neurotransmitter release, and cell proliferation. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPAC in lab experiments is its potency as a PKC inhibitor. This allows researchers to study the effects of PKC on cellular signaling pathways and cellular function. However, MPAC is also highly toxic and can be difficult to work with in lab settings. Additionally, its effects on other cellular processes can make it challenging to interpret experimental results.

Future Directions

There are many potential future directions for research involving MPAC. One area of interest is the development of more selective PKC inhibitors that can target specific isoforms of the enzyme. Another area of interest is the study of MPAC's effects on other cellular processes, such as ion channels and G protein-coupled receptors. Additionally, MPAC may have potential therapeutic applications for a variety of diseases, including cancer and neurological disorders.
Conclusion:
In conclusion, 4-[(1-methyl-4-piperidinyl)amino]cyclohexanol is a synthetic compound that has proven to be a valuable tool for scientific research. Its potency as a PKC inhibitor and its wide range of biological effects make it useful for studying a variety of cellular processes. However, its toxicity and complex effects on cellular function make it challenging to work with in lab settings. Despite these limitations, MPAC has many potential future directions for research and may have therapeutic applications in the future.

Synthesis Methods

The synthesis of MPAC involves a multi-step process that begins with the reaction of cyclohexanone with methylamine to form a Schiff base. This Schiff base is then reduced using sodium borohydride to form the corresponding amine. The amine is then reacted with piperidine to form MPAC.

Scientific Research Applications

MPAC has a wide range of scientific research applications. It has been used in studies of neurotransmitter release, calcium signaling, and protein kinase C activation. MPAC has also been used in studies of the effects of drugs on the central nervous system.